Cas no 52414-95-6 (1,2,3-Trimethyl-5-nitrobenzene)

• Product Name: 1,2,3-Trimethyl-5-nitrobenzene
• CAS No: 52414-95-6
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 385184
• PubChem ID: 308738
• Update Time: 2025-04-19

1,2,3-Trimethyl-5-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Trimethyl-5-nitrobenzene
• Benzene,1,2,3-trimethyl-5-nitro-
• 1,2,3-TRIMETHYL-5-NITRO-BENZENE
• AC1L7DJ9
• ANW-69907
• CTK8C3283
• MolPort-003-912-830
• NSC210784
• SureCN2105183
• CS-0453243
• 3,4,5-Trimethylnitrobenzol
• A870992
• AKOS016001797
• 52414-95-6
• MFCD00024535
• 5-Nitro-1,2,3-trimethylbenzene
• SCHEMBL2105183
• DTXSID50309015
• NSC-210784
• CCA41495
• AT43792
• DB-354136

• MDL： N170781
• Inchi： 1S/C9H11NO2/c1-6-4-9(10(11)12)5-7(2)8(6)3/h4-5H,1-3H3
• InChI Key： BEAGEKZOSQKTBW-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C)C(C)=C(C)C=1)=O

Computed Properties

• Exact Mass: 165.07903
• Monoisotopic Mass: 165.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.1
• Boiling Point: 285.9°Cat760mmHg
• Flash Point: 131°C
• Refractive Index: 1.542
• PSA: 43.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes